Cas no 2172609-70-8 (3-(4-chloro-3-methylphenyl)methylidenepiperidine)

• Product Name: 3-(4-chloro-3-methylphenyl)methylidenepiperidine
• CAS No: 2172609-70-8
• MF: C₁₃H₁₆ClN
• MW: 221.725842475891
• CID: 6034715
• PubChem ID: 165506874
• Update Time: 2025-05-20

3-(4-chloro-3-methylphenyl)methylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)methylidenepiperidine
• EN300-1282971
• 2172609-70-8
• 3-[(4-chloro-3-methylphenyl)methylidene]piperidine

• Inchi： 1S/C13H16ClN/c1-10-7-11(4-5-13(10)14)8-12-3-2-6-15-9-12/h4-5,7-8,15H,2-3,6,9H2,1H3/b12-8-
• InChI Key： ABOFQWLPNPHIFX-WQLSENKSSA-N
• SMILES： ClC1C=CC(=CC=1C)/C=C1\CNCCC\1

Computed Properties

• Exact Mass: 221.0971272g/mol
• Monoisotopic Mass: 221.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-chloro-3-methylphenyl)methylidenepiperidine

Comprehensive Analysis of 3-(4-chloro-3-methylphenyl)methylidenepiperidine (CAS No. 2172609-70-8): Properties, Applications, and Industry Insights

The compound 3-(4-chloro-3-methylphenyl)methylidenepiperidine (CAS No. 2172609-70-8) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and agrochemical research. As a piperidine derivative, this molecule features a chloro-methylphenyl group attached to a methylidenepiperidine backbone, making it a subject of interest for scientists exploring novel bioactive compounds.

In the context of current industry trends, researchers are increasingly focusing on heterocyclic compounds like 3-(4-chloro-3-methylphenyl)methylidenepiperidine for their potential in drug discovery. The global pharmaceutical market's growing demand for small molecule therapeutics has put compounds with such structural features in the spotlight. Many users searching for information about this compound often inquire about its synthetic pathways, physicochemical properties, and potential biological activities.

The chloro-substituted aromatic ring in 3-(4-chloro-3-methylphenyl)methylidenepiperidine contributes to its unique electronic properties, which are crucial for molecular interactions in potential applications. Recent studies in medicinal chemistry have shown particular interest in how such modifications affect binding affinity and selectivity in biological systems. This aligns with current search trends where professionals often look for information about structure-activity relationships (SAR) of similar compounds.

From a technical perspective, the methylidenepiperidine moiety in this compound offers interesting possibilities for further chemical modifications. Researchers exploring lead optimization strategies frequently search for compounds with such flexible scaffolds that can be readily functionalized. The presence of both aromatic and aliphatic components in 3-(4-chloro-3-methylphenyl)methylidenepiperidine makes it a versatile intermediate in organic synthesis.

In analytical chemistry applications, the distinct spectral features of 3-(4-chloro-3-methylphenyl)methylidenepiperidine make it identifiable through various characterization techniques. Many laboratory professionals search for detailed NMR spectra data and mass spectrometry information for this compound, highlighting the need for comprehensive analytical profiles in research publications.

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From a commercial perspective, the availability of 3-(4-chloro-3-methylphenyl)methylidenepiperidine as a research chemical has increased in recent years. Suppliers and procurement specialists often search for information about purity specifications, packaging options, and global distribution channels for this compound, reflecting the growing market demand.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to compounds like 3-(4-chloro-3-methylphenyl)methylidenepiperidine. This aligns with current search trends focusing on environmentally friendly synthesis methods and catalytic processes for heterocyclic compound production.

The potential applications of 3-(4-chloro-3-methylphenyl)methylidenepiperidine in material science have also attracted attention. Its molecular structure suggests possible utility in the development of specialty polymers or functional materials, though this area requires further investigation. Many material scientists searching for novel building blocks frequently inquire about such applications.

As research into 3-(4-chloro-3-methylphenyl)methylidenepiperidine continues, the compound's structure-activity profile remains a key focus area. The scientific community's interest in understanding how specific modifications to its core structure affect biological activity reflects broader trends in rational drug design and molecular optimization strategies.

Quality control aspects of 3-(4-chloro-3-methylphenyl)methylidenepiperidine production are another frequent search topic. Analytical chemists and quality assurance professionals often look for detailed information about impurity profiling and analytical method validation for such compounds, emphasizing the need for rigorous quality standards in chemical research.

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In conclusion, 3-(4-chloro-3-methylphenyl)methylidenepiperidine (CAS No. 2172609-70-8) represents an interesting case study in contemporary chemical research. Its structural features and potential applications align with several current scientific and industrial trends, making it a compound worth watching as research progresses. The diverse range of search queries related to this substance reflects its multifaceted importance across different scientific disciplines and industrial applications.